3-methyl-1,1-dioxo-N-prop-2-enylthiolan-3-amine
Description
3-methyl-1,1-dioxo-N-prop-2-enylthiolan-3-amine, commonly known as 3-MPDT, is an organic compound with a wide range of applications in scientific research. It is a thiolan derivative and has been the subject of numerous studies due to its various biological activities.
Scientific Research Applications
Biological Activity
This compound has been studied for its biological activity . It has been found that all N-hetaryl (aryl)alkyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides demonstrate statistically significant analgesic and anti-inflammatory properties . This suggests that it could be used in the development of new analgesics and anti-inflammatory drugs .
Synthetic Analgesics
The compound has been used in the search for synthetic analgesics . The study found that some substances presented in this article are analgesics and antiphlogistics, which increase the pain threshold and suppress the inflammatory response more effectively than Lornoxicam and Diclofenac in the same doses .
Crystal Structure Analysis
The compound has been used in crystal structure analysis . Understanding the crystal structure of a compound is crucial for predicting its physical and chemical properties.
Physicochemical Property Analysis
The compound has been studied for its physicochemical properties . This could help in understanding how this compound interacts with other substances and its stability under different conditions.
Therapeutic Applications
The compound has been studied for its potential therapeutic applications. This could lead to the development of new treatments for various diseases.
Industrial Applications
The compound has also been studied for its potential industrial applications. This could include its use in the production of various products or as a catalyst in certain chemical reactions.
properties
IUPAC Name |
3-methyl-1,1-dioxo-N-prop-2-enylthiolan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2S/c1-3-5-9-8(2)4-6-12(10,11)7-8/h3,9H,1,4-7H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORJPJRJOQNUOPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCS(=O)(=O)C1)NCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70385270 |
Source
|
| Record name | 3-Methyl-3-[(prop-2-en-1-yl)amino]-1lambda~6~-thiolane-1,1-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70385270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-1,1-dioxo-N-prop-2-enylthiolan-3-amine | |
CAS RN |
151775-05-2 |
Source
|
| Record name | 3-Methyl-3-[(prop-2-en-1-yl)amino]-1lambda~6~-thiolane-1,1-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70385270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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